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Compound of Interest

Compound Name:
Cyclopropyl(2,6-

dichlorophenyl)methanone

CAS No.: 1598044-05-3

Cat. No.: B1381367

Get Quote

Executive Directive
Cyclopropyl(2,6-dichlorophenyl)methanone (CAS: 6640-25-1) is a halogenated aromatic

ketone. Unlike standard organic solvents, this compound presents specific environmental

persistence risks due to its chlorinated structure.

The Core Directive: This material must NEVER be disposed of down the drain or mixed with

non-halogenated waste streams. It requires high-temperature incineration to prevent the

formation of dioxins and furans during thermal destruction.

Chemical Profile & Risk Assessment
Effective disposal begins with accurate characterization. This compound is often an

intermediate in pharmaceutical or agrochemical synthesis.
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Property Data Operational Implication

CAS Number 6640-25-1 Use for waste manifesting.

Physical State
Viscous Liquid or Low-Melting

Solid

Requires leak-proof

containment; do not rely on

paper/cardboard packaging.

Flash Point ~95°C (Combustible)

Classifies as "Combustible

Liquid" (OSHA). Keep away

from oxidizers.[1]

Halogen Content High (Dichlorinated)

Mandatory Segregation: Must

go into "Halogenated Waste"

stream.

Solubility
Insoluble in water; soluble in

organics

Do not flush. Will settle in traps

or contaminate aquatic

systems.

Hazard Identification (GHS)[2][3]
Warning: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[2]

Environmental: Potentially toxic to aquatic life with long-lasting effects (typical of chlorinated

aromatics).

Pre-Disposal Protocol: The "Self-Validating" System
To ensure safety and compliance, implement this three-step validation check before the waste

leaves the bench.

Step 1: Segregation (The "Halogen Rule")
Causality: Mixing halogenated waste with non-halogenated solvents (like Acetone or Ethanol)

complicates the incineration process and significantly increases disposal costs. More critically,

mixing with strong alkaline agents or oxidizers can lead to uncontrolled exothermic reactions.

Action: Designate a specific waste container labeled "HALOGENATED ORGANIC WASTE."
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Validation: Verify the container contains only compatible halogenated compounds (e.g.,

DCM, Chloroform) and no strong acids or oxidizers.

Step 2: pH Validation
Causality: Halogenated ketones can degrade into acidic byproducts over time or if exposed to

moisture.

Action: Check the pH of the waste stream if it has been sitting.

Validation: If pH < 4, neutralize carefully with a weak base (like Sodium Bicarbonate) before

sealing, or flag as "Acidic Halogenated Waste" to alert the disposal team.

Step 3: Container Compatibility
Causality: Chlorinated compounds can soften certain plastics over time.

Action: Use HDPE (High-Density Polyethylene) or Glass (amber preferred) containers. Avoid

LDPE or standard squirt bottles for long-term waste storage.

Validation: Inspect the cap liner. It must be chemically resistant (Teflon/PTFE liners are the

gold standard).

Step-by-Step Disposal Workflow
Phase A: Packaging

Select Container: Use a DOT-approved screw-top container (HDPE or Glass).

Fill Level: Leave at least 10% headspace (ullage) to allow for thermal expansion. Never fill to

the brim.

Secondary Containment: Place the primary container inside a secondary tray capable of

holding 110% of the volume to capture potential leaks.

Phase B: Labeling
Standard "Hazardous Waste" labels are insufficient. You must provide specific data for the

destruction facility.
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Constituents: List "Cyclopropyl(2,6-dichlorophenyl)methanone" clearly. Do not use

abbreviations.

Hazards: Check "Toxic" and "Irritant."[2]

Phase C: Storage & Pickup
Store in a Satellite Accumulation Area (SAA) near the point of generation.

Keep the container closed at all times except when adding waste.[3][4]

Request pickup from your EHS (Environmental Health & Safety) department when the

container is 90% full or within 6 months of the start date.

Visual Workflow: Waste Stream Logic
The following diagram outlines the decision logic for disposing of this specific compound.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1381367/docs?utm_src=pdf-body#comprehensive-disposal-guide-cyclopropyl-2-6-dichlorophenyl-methanone
http://angenechemical.com/sds/1255718-08-1.pdf
https://ehs.cornell.edu/book/export/html/1312
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/combining-compatible-organic-solvents-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
Cyclopropyl(2,6-dichlorophenyl)methanone

Check Physical State
(Liquid vs Solid)

SEGREGATION POINT:
Isolate from Non-Halogenated Solvents

 Identify Halogens

Select Container:
Glass or HDPE (PTFE Liner)

 Prevent Cross-Contamination

Labeling:
'Halogenated Organic Waste'

+ CAS 6640-25-1

 90% Fill Limit

Storage:
Cool, Dry, Secondary Containment

Final Disposal:
High-Temp Incineration

 EHS Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of halogenated aromatic

ketones.

Emergency Contingencies (Spill Response)
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In the event of a spill, immediate containment is critical to prevent environmental release.[5]

Evacuate & Ventilate: Remove ignition sources (flash point ~95°C). Ventilate the area.[2][5]

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the spill is large or generates

mist, use respiratory protection (organic vapor cartridge).

Containment: Do NOT use water. Water spreads organic contaminants.

Solid/Viscous: Scrape up with a spatula.

Liquid: Absorb with vermiculite, dry sand, or a commercial organic spill pad.

Disposal of Debris: Place all contaminated absorbents into a wide-mouth jar labeled

"Hazardous Waste - Debris contaminated with Halogenated Ketones."

Regulatory & Compliance Reference
Adherence to these regulations protects both the researcher and the institution.

EPA (USA): Classified under 40 CFR 261 as hazardous waste due to toxicity and halogen

content. It likely falls under the "F-List" (F002) if spent solvents are involved, or generic

characteristic waste.

RCRA: Must be treated via Incineration (Technology Code: INCIN) to ensure destruction of

the chlorinated ring structure.

DOT (Transport):

Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s.[1]

(Cyclopropyl(2,6-dichlorophenyl)methanone)

UN Number: UN 3082 (if liquid) or UN 3077 (if solid).

Class: 9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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